Cas no 1015765-88-4 (1-(3'-carbonylbutyl)purine-6,8-dione)

• Product Name: 1-(3'-carbonylbutyl)purine-6,8-dione
• CAS No: 1015765-88-4
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 2060358
• Update Time: 2025-04-21

1-(3'-carbonylbutyl)purine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3'-carbonylbutyl)purine-6,8-dione
• 7,9-dihydro-1-(3-oxobutyl)-1H-purine-6,8-dione

• Inchi： 1S/C9H10N4O3/c1-5(14)2-3-13-4-10-7-6(8(13)15)11-9(16)12-7/h4H,2-3H2,1H3,(H2,11,12,16)
• InChI Key： PMNDTYDFQFLPGU-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1C=NC2NC(NC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• XLogP3: -1.348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Hypoxanthines